3-fluoro-N-[2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 3-fluoro-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C14H19FN2O/c15-13-6-4-5-12(11-13)14(18)16-7-10-17-8-2-1-3-9-17/h4-6,11H,1-3,7-10H2,(H,16,18)
• InChI Key: WWIYXOWAKJMCHV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

3-Fluoro-N-[2-(1-piperidinyl)ethyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a derivative of benzamide and has a fluoro group attached to it.

Mechanism of Action

The mechanism of action of 3-Fluoro-N-[2-(1-piperidinyl)ethyl]benzamide involves its binding to certain receptors in the brain, particularly the dopamine D3 receptor. This binding leads to the modulation of neurotransmitter release and the activation of intracellular signaling pathways, resulting in various physiological and biochemical effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects, including the modulation of dopamine release, the regulation of motor function, and the improvement of cognitive function. This compound has also been shown to have potential anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Fluoro-N-[2-(1-piperidinyl)ethyl]benzamide in lab experiments is its high selectivity and affinity for certain receptors in the brain, making it an ideal candidate for studying the mechanisms of various neurological disorders. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored and controlled.

Future Directions

There are several future directions for the research on 3-Fluoro-N-[2-(1-piperidinyl)ethyl]benzamide. One of the main areas of focus is the development of new drugs based on this compound for the treatment of various neurological disorders. Another area of research is the study of the underlying mechanisms of its biochemical and physiological effects, which can provide valuable insights into the development of new therapeutic strategies for various diseases. Additionally, the potential applications of this compound in other research fields such as cancer biology and immunology are also being explored.

Synthesis Methods

The synthesis of 3-Fluoro-N-[2-(1-piperidinyl)ethyl]benzamide involves the reaction of 3-fluorobenzoyl chloride with 2-(1-piperidinyl)ethylamine in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product, which can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-Fluoro-N-[2-(1-piperidinyl)ethyl]benzamide has been extensively studied for its potential applications in various research fields such as neuroscience, medicinal chemistry, and drug discovery. This compound has been shown to have high affinity and selectivity for certain receptors in the brain, making it a promising candidate for the development of new drugs for the treatment of various neurological disorders such as Parkinson's disease, schizophrenia, and depression.